Cas no 24269-77-0 (1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1))

• Product Name: 1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
• CAS No: 24269-77-0
• MF: C₂₀H₃₂ClN₃O₄
• MW: 413.938784599304
• CID: 260493
• PubChem ID: 212444
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
• propan-2-yl 4-[2-(N-propan-2-yloxycarbonylanilino)ethyl]piperazine-1-carboxylate,hydrochloride
• DTXSID60178996
• 4-(2-(N-Carboxyanilino)ethyl)-1-piperazinecarboxylic acid diisopropyl ester hydrochloride
• 24269-77-0
• 1-Piperazinecarboxylic acid, 4-(2-(N-carboxyanilino)ethyl)-, diisopropyl ester, hydrochloride

• Inchi： 1S/C20H31N3O4.ClH/c1-16(2)26-19(24)22-13-10-21(11-14-22)12-15-23(20(25)27-17(3)4)18-8-6-5-7-9-18;/h5-9,16-17H,10-15H2,1-4H3;1H
• InChI Key： XDRPEQKYNCQKTP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(N1CCN(CCN(C(=O)OC(C)C)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 413.20836
• Monoisotopic Mass: 413.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Boiling Point: 481.4°Cat760mmHg
• Flash Point: 245°C
• PSA: 62.32